Cas no 1872779-65-1 (4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine)

• Product Name: 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine
• CAS No: 1872779-65-1
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 6022764
• PubChem ID: 130599529
• Update Time: 2025-05-27

4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 1872779-65-1
• 4-methyl-4-(2,2,2-trifluoroethoxy)piperidine
• EN300-1932375
• 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine

• Inchi： 1S/C8H14F3NO/c1-7(2-4-12-5-3-7)13-6-8(9,10)11/h12H,2-6H2,1H3
• InChI Key： NOSQHOBCSRNQPH-UHFFFAOYSA-N
• SMILES： FC(COC1(C)CCNCC1)(F)F

Computed Properties

• Exact Mass: 197.10274856g/mol
• Monoisotopic Mass: 197.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine

Recent Advances in the Study of 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine (CAS: 1872779-65-1)

The compound 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine (CAS: 1872779-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its trifluoroethoxy functional group, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a building block in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, which is crucial for its potential use in drug formulations. Additionally, the researchers investigated its interactions with various biological targets, revealing a high affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its pharmacokinetic properties. The study demonstrated favorable absorption and distribution profiles, with minimal metabolic degradation, making it a viable candidate for further preclinical testing. The researchers also noted its ability to cross the blood-brain barrier, which could be leveraged in the development of central nervous system (CNS) therapeutics.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine as a key intermediate in the synthesis of novel antiviral agents. The patent highlights the compound's versatility and its role in the design of molecules targeting viral proteases. This application underscores the growing interest in leveraging this compound for infectious disease research.

In summary, the latest research on 4-Methyl-4-(2,2,2-trifluoroethoxy)piperidine (CAS: 1872779-65-1) demonstrates its potential as a multifaceted tool in drug discovery. Its unique chemical properties, combined with promising pharmacological and pharmacokinetic profiles, position it as a valuable asset in the development of new therapeutics. Future studies are expected to explore its applications in more diverse therapeutic areas, including oncology and immunology.